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Compound of Interest

Compound Name: 3-Nitrophenylethylamine

Cat. No.: B1313471

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 3-Nitrophenylethylamine, a compound requiring careful handling due to its
potential hazards. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

3-Nitrophenylethylamine is categorized as a combustible solid with acute oral toxicity.[1] As
with many aromatic nitro compounds, it is treated as hazardous waste, and its disposal is
regulated.[2][3] Improper disposal can lead to environmental contamination and potential health
risks. Therefore, it is mandatory to manage this compound and any contaminated materials as
hazardous waste through a licensed and approved waste disposal company.[2][3]

Quantitative Data Summary

For quick reference, the following table summarizes the key quantitative and safety data for 3-
Nitrophenylethylamine and its hydrochloride salt.
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Property Value Source

3-Nitrophenylethylamine

Hydrochloride

CAS Number 19008-62-9 [11[4]
Molecular Formula CsH11CIN202 [1114]
Molecular Weight 202.64 g/mol [1114]
Melting Point 211-215°C [1]
Hazard Classifications Acute Toxicity 4, Oral (H302) [1]
Signal Word Warning [1]

General Nitro Compounds

WGK 3 (highly hazardous to
WGK (Water Hazard Class) [1]
water)

Step-by-Step Disposal Protocol

The recommended procedure for the disposal of 3-Nitrophenylethylamine and its
contaminated materials is to manage them as hazardous waste. This protocol outlines the
necessary steps to ensure safe handling and compliance.

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:

o Gloves: Nitrile or other chemical-resistant gloves.
o Eye Protection: Safety goggles or a face shield.[5]
» Body Protection: A laboratory coat.[5]

o Respiratory Protection: A dust mask type N95 (US) may be required, especially when
handling the solid form to avoid dust formation.[1][5]
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Experimental Protocol for Waste Segregation and
Storage

o Waste Identification and Segregation:
o Identify and separate all waste containing 3-Nitrophenylethylamine.

o Do not mix this waste with other waste streams to avoid incompatible chemical reactions.

[61[7]
» Container Selection and Labeling:

o Solid Waste: Collect any surplus or expired 3-Nitrophenylethylamine in a designated,
clearly labeled hazardous waste container. The container should be robust, chemically
resistant, and have a secure lid.[2][6]

o Liquid Waste: If the compound is in a solvent, collect it in a designated liquid hazardous
waste container. Ensure the solvent is compatible with the other contents of the container.

[2]

o Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".[6]

The full chemical name: "3-Nitrophenylethylamine".[2]

The associated hazards (e.g., "Toxic," "Combustible Solid").[1][2]

The date of accumulation.[2]

o Storage of Hazardous Waste:

o

Store the hazardous waste container in a designated, well-ventilated, and secure area.[2]

o

The storage area should have secondary containment to prevent the spread of material in
case of a leak.[2][7]

o

Keep containers tightly closed when not in use.[5][6]
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e Disposal of Empty Containers:

o Empty containers of 3-Nitrophenylethylamine must be managed as hazardous waste
unless they have been triple-rinsed with a suitable solvent.[2]

o The rinsate from the cleaning process must be collected and disposed of as hazardous
liquid waste.[2][8]

e Arranging for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the
waste.[2][3]

o Provide the disposal company with the Safety Data Sheet (SDS) for the compound.[2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-
Nitrophenylethylamine.

Solid Waste Handling

‘‘‘‘‘‘

Click to download full resolution via product page

Caption: Disposal workflow for 3-Nitrophenylethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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